Cas no 141929-43-3 (1-{2-2-(trifluoromethyl)phenylethyl}piperazine)

• Product Name: 1-{2-2-(trifluoromethyl)phenylethyl}piperazine
• CAS No: 141929-43-3
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• MDL: MFCD05669060
• CID: 1313819
• PubChem ID: 3023325
• Update Time: 2025-04-20

1-{2-2-(trifluoromethyl)phenylethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-[2-(trifluoromethyl)phenyl]ethyl]-
• 1-[2-[2-(trifluoromethyl)phenyl]ethyl]piperazine
• 1-{2-2-(trifluoromethyl)phenylethyl}piperazine
• DTXSID70388569
• AKOS015994116
• MLS001195628
• HMS2850F13
• 141929-43-3
• 1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine
• MS-0174
• 1-[2-(trifluoromethyl)phenethyl]piperazine
• 4(2-trifluoromethylphenethyl) piperazine
• EN300-1930856
• CHEMBL1716689
• SR-01000307649
• SR-01000307649-1
• SMR000550790
• SCHEMBL2955628
• MFCD05669060
• NCGC00246567-01

• MDL： MFCD05669060
• Inchi： 1S/C13H17F3N2/c14-13(15,16)12-4-2-1-3-11(12)5-8-18-9-6-17-7-10-18/h1-4,17H,5-10H2
• InChI Key： PQDBRNHOQMVKBC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CCN1CCNCC1)(F)F

Computed Properties

• Exact Mass: 258.13451
• Monoisotopic Mass: 258.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27